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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzonitrile

Cat. No.: B118529 Get Quote

An In-depth Technical Guide to 4-Fluoro-2-methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluoro-2-methylbenzonitrile, also known as 2-cyano-5-fluorotoluene, is a fluorinated

aromatic compound with significant applications in various fields of chemical synthesis.[1] Its

unique structure, featuring a nitrile group, a methyl group, and a fluorine atom on a benzene

ring, makes it a versatile building block and a key intermediate in the synthesis of

pharmaceuticals, agrochemicals, and advanced materials.[2][3][4] This guide provides a

comprehensive overview of its molecular structure, physicochemical properties, synthesis

protocols, and key applications.

Molecular and Physicochemical Properties
4-Fluoro-2-methylbenzonitrile is a white to light yellow crystalline powder at room

temperature.[2][5] The fluorine substitution enhances the molecule's reactivity and stability,

making it a valuable component in drug discovery and material science.[2] For instance, the

presence of the methyl group has been shown to enhance the thermal stability of molecules

synthesized from this compound.[1]
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The key identifiers and physicochemical properties of 4-Fluoro-2-methylbenzonitrile are

summarized in the table below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C₈H₆FN [1][2][6]

Molecular Weight 135.14 g/mol [1][2][6]

CAS Number 147754-12-9 [1][2][5][6]

Appearance
White to almost white

powder/crystals
[1][2][5]

Melting Point 69 - 74 °C [1][2][5][7]

Boiling Point 214.6 °C (at 760 mmHg) [5][7]

Density 1.11 g/cm³ [5][7]

InChI Key
BJBXUIUJKPOZLV-

UHFFFAOYSA-N
[3]

SMILES String Cc1cc(F)ccc1C#N [3]

Purity ≥97% [1]

Molecular Structure
The structure of 4-Fluoro-2-methylbenzonitrile consists of a central benzene ring. A methyl

group (-CH₃) is attached at position 2, a cyano group (-C≡N) at position 1, and a fluorine atom

(-F) at position 4. This substitution pattern is critical to its chemical reactivity, particularly its

utility in nucleophilic aromatic substitution reactions.[1][2]
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Reaction Preparation Dehydration Reaction
Work-up & Isolation

Suspend 4-fluoro-2-
methylbenzaldoxime and
NaHSO₄·H₂O in Toluene

Heat mixture to
110-115°C Cool to RT Add H₂O & Separate Layers Concentrate Organic Layer Precipitate with Hexane Filter & Dry Product:

4-Fluoro-2-methylbenzonitrile

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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